Cas no 27798-39-6 (1-Benzyl-3-bromobenzene)

1-Benzyl-3-bromobenzene structure

Product Name:1-Benzyl-3-bromobenzene

CAS No:27798-39-6

Molecular Formula:C₁₃H₁₁Br

Molecular Weight:247.13044

MDL:MFCD18432375

CID:1033090

PubChem ID:597532

1-Benzyl-3-bromobenzene Properties

Names and Identifiers

- 1-Benzyl-3-bromobenzene
- (3-benzyl)phenyl bromide
- (3-bromophenyl)phenylmethane
- 1-Benzyl-3-bromo-benzene
- 1-bromo-3-benzylbenzene
- 3-benzylbromobenzene
- 3-Bromodiphenylmethane
- AC1LCACB
- AK119995
- Benzene, 1-bromo-3-(phenylmethyl)-
- CTK0J2398
- KB-217959
- SureCN4717
- DA-07392
- SCHEMBL4717
- DTXSID80344515
- MFCD18432375
- AKOS016010962
- p-Brom-diphenyl-methan
- 3-Benzylbromobenzene; 3-Benzylphenyl bromide; 3-Bromodiphenylmethane; m-Bromodiphenylmethane
- 27798-39-6
- 1-Benzyl-3-bromobenzene #
- BS-49749
- A876863
- CS-0197108
- EN300-250045
- CBA79839
- 1-Bromo-3-(phenylmethyl)benzene
- F19896
- +Expand
- MDL： MFCD18432375
- InChIKey： KMBNQIVUWJLMIN-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H11Br/c14-13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10H,9H2
- SMILES： C1=CC=C(C=C1)CC2=CC(=CC=C2)Br

Computed Properties

Exact Mass: 246.00443
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 246.00441g/mol
Heavy Atom Count: 14
Complexity: 161
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.5
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-Benzyl-3-bromobenzene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002V8N-100mg	Benzene, 1-bromo-3-(phenylmethyl)-	27798-39-6	95%	100mg	$173.00	2024-05-07
A2B Chem LLC	AB32999-100mg	1-Benzyl-3-bromobenzene	27798-39-6	95%	100mg	$136.00	2024-04-20
Aaron	AR002VGZ-100mg	Benzene, 1-bromo-3-(phenylmethyl)-	27798-39-6	95%	100mg	$169.00
abcr	AB512420-250mg	1-Benzyl-3-bromobenzene; .	27798-39-6		250mg	€715.00
Alichem	A019064667-1g	1-Benzyl-3-bromobenzene	27798-39-6	95%	1g	$733.40	2023-09-02
Ambeed	A270146-100mg	1-Benzyl-3-bromobenzene	27798-39-6	95%	100mg	$173.0	2024-07-28
Crysdot LLC	CD12089125-250mg	1-Benzyl-3-bromobenzene	27798-39-6	95+%	250mg	$256	2024-07-24
Enamine	EN300-250045-0.05g	1-benzyl-3-bromobenzene	27798-39-6	95%	0.05g	$121.0	2024-06-19
eNovation Chemicals LLC	Y1003925-1g	1-benzyl-3-bromobenzene	27798-39-6	95%	1g	$600	2022-10-13
TRC	B233065-250mg	1-Benzyl-3-bromobenzene	27798-39-6		250mg	$ 178.00	2023-04-18

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Liang Wang,Jian-Wei Wang,Ai-jun Cui,Xiao-Xiao Cai,Yan Wan,Qun Chen,Ming-Yang He,Wei Zhang RSC Adv., 2013,3, 9219-9222
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27798-39-6 (1-Benzyl-3-bromobenzene) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:27798-39-6)1-Benzyl-3-bromobenzene

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):156.0/233.0/578.0